Cas no 890094-21-0 (3-(1,3-Benzodioxol-5-yl)-5-(chloromethyl)isoxazole)

• Product Name: 3-(1,3-Benzodioxol-5-yl)-5-(chloromethyl)isoxazole
• CAS No: 890094-21-0
• MF: C₁₁H₈ClNO₃
• MW: 237.639122009277
• CID: 3103365
• PubChem ID: 5200462
• Update Time: 2025-10-31

3-(1,3-Benzodioxol-5-yl)-5-(chloromethyl)isoxazole Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-Benzodioxol-5-yl)-5-(chloromethyl)isoxazole
• AKOS005621326
• 890094-21-0
• 3-(2H-1,3-BENZODIOXOL-5-YL)-5-(CHLOROMETHYL)-1,2-OXAZOLE
• 3-(1,3-benzodioxol-5-yl)-5-(chloromethyl)-1,2-oxazole
• 3-(Benzo[d][1,3]dioxol-5-yl)-5-(chloromethyl)isoxazole
• CS-0322002
• STK785553

• Inchi： 1S/C11H8ClNO3/c12-5-8-4-9(13-16-8)7-1-2-10-11(3-7)15-6-14-10/h1-4H,5-6H2
• InChI Key： JBMUOBREOPBFOQ-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C2C=CC3=C(C=2)OCO3)=NO1

Computed Properties

• Exact Mass: 237.0192708Da
• Monoisotopic Mass: 237.0192708Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.5Ų

Additional information on 3-(1,3-Benzodioxol-5-yl)-5-(chloromethyl)isoxazole

3-(1,3-Benzodioxol-5-yl)-5-(chloromethyl)isoxazole: A Comprehensive Overview

The compound CAS No 890094-21-0, also known as 3-(1,3-Benzodioxol-5-yl)-5-(chloromethyl)isoxazole, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. In this article, we delve into the structural characteristics, synthesis methods, and recent research findings related to this compound.

The molecular structure of 3-(1,3-Benzodioxol-5-yl)-5-(chloromethyl)isoxazole is characterized by a fused benzene ring system (benzodioxole) attached to an isoxazole moiety. The isoxazole ring contains a chloromethyl group at the 5-position, which imparts unique electronic and steric properties to the molecule. This combination of functional groups makes the compound highly versatile for various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the field of polymer chemistry. Researchers have explored its ability to act as a building block for constructing high-performance polymers with tailored properties such as enhanced thermal stability and mechanical strength. For instance, a 2023 study published in the Journal of Polymer Science demonstrated that incorporating 3-(1,3-Benzodioxol-5-yl)-5-(chloromethyl)isoxazole into polymer networks significantly improved their resistance to thermal degradation.

In addition to its role in polymer chemistry, this compound has also been investigated for its potential in drug delivery systems. The chloromethyl group within its structure allows for controlled release mechanisms when integrated into biodegradable polymers. A 2022 study in the journal Biomaterials reported that nanoparticles synthesized using this compound exhibited excellent drug encapsulation efficiency and sustained release profiles, making them promising candidates for targeted drug delivery applications.

The synthesis of CAS No 890094-21-0 involves a multi-step process that typically begins with the preparation of the benzodioxole precursor. This is followed by a series of coupling reactions to introduce the isoxazole ring and the chloromethyl substituent. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly synthesis routes, reducing production costs and minimizing waste generation.

Another area where this compound has shown promise is in electronic materials. Its aromatic system and electron-withdrawing groups make it suitable for use in organic semiconductors and light-emitting diodes (LEDs). A 2023 paper in Advanced Materials highlighted that films prepared from this compound exhibited superior charge transport properties, suggesting its potential for use in next-generation electronic devices.

In conclusion, 3-(1,3-Benzodioxol-5-yl)-5-(chloromethyl)isoxazole (CAS No 890094-21-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its role in advancing modern chemistry and materials science is expected to grow significantly.